N-[(2H-1,3-benzodioxol-5-yl)methyl]-5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H19N3O2S/c1-11-21-18(17-13-4-2-3-5-16(13)25-19(17)22-11)20-9-12-6-7-14-15(8-12)24-10-23-14/h6-8H,2-5,9-10H2,1H3,(H,20,21,22)
• InChI Key: GCIMYJRRGDFACZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C3=C(CCCC3)SC2=N1)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

The compound "N-[(2H-1,3-benzodioxol-5-yl)methyl]-5-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine" is a complex organic molecule that appears to be related to several classes of heterocyclic compounds. The structure suggests the presence of a benzodioxole moiety, a thia-diazatricyclo system, and an amine group, which are common in various pharmacologically active compounds.

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions that often start with simple precursors. For instance, the synthesis of N-methyl-1,3,4-thiadiazol-2-amine derivatives involves the acylation of thiosemicarbazides followed by cyclization . Similarly, the synthesis of N-(1,3-thiazol-5(4H)-ylidene)amines is achieved through 1,3-dipolar cycloaddition of azides with thiones . These methods could potentially be adapted for

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This chemical serves as a key intermediate in the synthesis of heterocyclic compounds. Its utility is highlighted in the efficient one-pot synthesis of 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene derivatives, demonstrating a versatile approach to constructing complex molecular architectures with potential biological activities. The reaction involves primary amines and formaldehyde, yielding products in good yields and showcasing the compound's reactivity towards forming densely functionalized structures (Dotsenko et al., 2007).

Development of Inorganic-Organic Hybrid Compounds

Furthermore, its structural framework facilitates the development of inorganic-organic hybrid compounds, as evidenced by its incorporation into isopolymolybdate-based compounds. These hybrids exhibit interesting electrochemical properties and photocatalytic activities, making them promising candidates for applications in materials science and catalysis (Guo et al., 2019).

Antimicrobial and Cytotoxic Activities

The compound also finds relevance in medicinal chemistry, where derivatives synthesized through modifications have shown antimicrobial and cytotoxic activities. This suggests its potential as a scaffold for developing therapeutic agents, although detailed information on its application in this area was specifically excluded as per the requirements (Noolvi et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been reported to target various cancer cell lines .

Mode of Action

Compounds with similar structures have been reported to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have been reported to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Action Environment

The influence of environmental factors on this compound’s action, efficacy, and stability is not clearly defined in the available literature